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Compound of Interest

Compound Name: 1-Octadecene

Cat. No.: B091540

CAS Number: 112-88-9 Molecular Formula: CisHse Molecular Weight: 252.48 g/mol [1][2]

This technical guide provides an in-depth overview of 1-Octadecene, a long-chain alpha-olefin
pivotal in various research and development sectors, particularly in materials science and drug
delivery. This document outlines its chemical and physical properties, synthesis methodologies,
and significant applications, with a focus on its role in the formulation of advanced materials.
Experimental protocols and potential challenges in its application are also detailed to support
researchers and drug development professionals.

Core Properties and Specifications

1-Octadecene is a colorless liquid at room temperature, characterized by a terminal double
bond, which is the site of its chemical reactivity.[3] Its long hydrocarbon chain imparts a
hydrophobic nature, making it an excellent non-coordinating solvent for the synthesis of
nanoparticles and other materials at high temperatures.[1][4]

Table 1: Physicochemical Properties of 1-Octadecene
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Property Value Reference
CAS Number 112-88-9 [1]
Molecular Formula CisHse [1]
Molecular Weight 252.48 g/mol [11[2]
Density 0.789 g/mL at 25 °C [1]
Boiling Point 314.4 £ 5.0 °C at 760 mmHg
Melting Point 14-16 °C [1]
Flash Point 149.00 °C (closed cup) [2]
Refractive Index n20/D 1.444 [1]
Vapor Pressure 1.3 hPaat 20 °C [1]
Insoluble in water; Miscible
Solubility with alcohol, acetone, and [1][3]

ether.

Synthesis of 1-Octadecene

The industrial production of 1-Octadecene is primarily achieved through the oligomerization of
ethylene.[5] This process typically utilizes Ziegler-Natta or metallocene catalysts under
controlled conditions of high pressure (10-50 bar) and temperature (50-200°C) to ensure the
selective formation of the terminal olefin.[5]

For laboratory-scale synthesis, various methods have been reported. One such method
involves the dehydration of 1-octadecanol. A general representation of this synthesis route is
the acid-catalyzed dehydration of the corresponding alcohol.

Applications in Research and Drug Development

1-Octadecene's unique properties make it a valuable component in several advanced
applications:
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Nanoparticle and Quantum Dot Synthesis: It is extensively used as a high-boiling, non-
coordinating solvent in the synthesis of colloidal quantum dots (e.g., CdSe, CdS) and other
nanocrystals.[2][4][6] Its thermal stability allows for precise temperature control during
particle formation, which is crucial for achieving monodisperse nanoparticles with desired
optical and electronic properties.[6] In some syntheses, 1-octadecene can also act as a
reducing agent for precursors like sulfur and selenium.[4]

Drug Delivery Systems: The hydrophobic nature of 1-octadecene and its derivatives makes
them suitable for use as emollients and components in the formulation of drug delivery
vehicles, such as nanopatrticles for nanomedicine.[5]

Surface Modification: It is used in the preparation of alkene-terminated self-assembled
monolayers on silicon surfaces.[1] This functionalization can alter the surface properties of
materials, for instance, to reduce friction and adhesion in microdevices.[7]

Polymer Synthesis: 1-Octadecene serves as a co-monomer in the production of polymers
like linear low-density polyethylene (LLDPE), enhancing the flexibility and tear resistance of
the final product.[5]

Lubricants and Surfactants: It is a precursor in the manufacturing of synthetic lubricants and
surfactants due to its long hydrocarbon chain and the reactivity of its double bond.[5][8]

Experimental Protocols
Synthesis of Cadmium Selenide (CdSe) Quantum Dots

This protocol describes a typical hot-injection synthesis of CdSe quantum dots using 1-

octadecene as a solvent.

Materials:

Cadmium oxide (CdO)

Myristic acid

1-Octadecene (ODE)

Selenium (Se) powder
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e Trioctylphosphine (TOP)
e Methanol
e Hexane
Procedure:

e Cadmium Precursor Preparation: In a three-neck flask, combine Cadmium Oxide, Myristic
Acid, and 10 mL of 1-Octadecene.

» Heat the mixture to 150°C under an inert atmosphere (e.g., Argon) with stirring until the
solution becomes clear and colorless, indicating the formation of cadmium myristate.

e Raise the temperature to 240°C.

o Selenium Precursor Preparation: In a glovebox, dissolve Selenium powder in
Trioctylphosphine to create a TOP-Se solution.

« Injection: Rapidly inject the TOP-Se solution into the hot cadmium precursor solution. The
reaction mixture will change color, indicating the nucleation and growth of CdSe quantum
dots.

o Growth and Termination: The size of the quantum dots can be controlled by the reaction time
at this temperature. After the desired size is achieved, cool the reaction mixture to room
temperature.

 Purification: Add an excess of methanol to precipitate the quantum dots. Centrifuge the
mixture to pellet the QDs. Discard the supernatant and re-disperse the QD pellet in hexane.
Repeat this precipitation and re-dispersion process multiple times to purify the quantum dots.

[9]

Below is a workflow diagram for the synthesis of CdSe quantum dots.
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Precursor Preparation Quantum Dot Synthesis Purification

CdO + Myristic Acid Heat t0 150°C Cadmium Myristate . Rapid Injection Growth at 240°C ‘Add Methanol
+ 1.Octudecens H (under Argon) H Selution Heat to 240°C T Topse (Size Contro) Cool to Room Temp. (Preciptation) Centrifuge Re-disperse in Hexane Purified CdSe QDs

The Challenge with 1-Octadecene

High-Temperature Synthesis
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Spontaneous Polymerization
of 1-Octadecene

Poly(1-octadecene) Contamination
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Ligand Exchange
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b091540?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2306528.htm
https://pubs.acs.org/doi/abs/10.1021/jp900252e
https://en.wikipedia.org/wiki/1-Octadecene
https://www.chemicalbook.com/article/what-is-octadecene-uses-purification-method.htm
https://www.atamanchemicals.com/octadecene_u32207/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10779661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10779661/
https://wap.guidechem.com/question/what-is-the-synthesis-and-appl-id134885.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octadecene
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_QD_1_Cadmium_Selenide_Quantum_Dots.pdf
https://www.benchchem.com/product/b091540#1-octadecene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b091540#1-octadecene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b091540#1-octadecene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b091540#1-octadecene-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091540?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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